5-Methyl-2-(methylthio)-4-(thiophen-2-yl)pyrimidine

• Molecular Formula: C10H10N2S2
• Molecular Weight: 222.3 g/mol
• IUPAC Name: 5-methyl-2-methylsulfanyl-4-thiophen-2-ylpyrimidine
• InChI: InChI=1S/C10H10N2S2/c1-7-6-11-10(13-2)12-9(7)8-4-3-5-14-8/h3-6H,1-2H3
• InChI Key: GSYQHFIIYOMWMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1C2=CC=CS2)SC

Description

5-Methyl-2-(methylthio)-4-(thiophen-2-yl)pyrimidine is a useful research compound. Its molecular formula is C10H10N2S2 and its molecular weight is 222.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(Dimethylamino)-2-methyl-1-(thiophen-2-yl)prop-2-en-1-one (0.2 g, 1.02 mmol) was dissolved in isopropyl alcohol (2mL) at room temperature. Thiourea (0.077 g, 1.02 mmol) followed by potassium tert-butoxide (1.102 mL of a 1.0 M solution in 2-methyl-2-propanol) was added to the mixture, which was then heated to reflux overnight. The reaction was cooled down to rt and iodomethane (0.126 mL, 2.04 mmol) was added to the reaction, which was stirred for an additional 6 h. The volatiles were removed in vacuo and the residue was dissolved in ethyl acetate, washed with saturated aqueous sodium bicarbonate, water and brine. The organic layer was then dried with sodium sulfate, concentrated in vacuo and purified by flash chromatography using a gradient of 5 to 30% ethyl acetate in hexanes. The pure fractions yielded a tan solid (0.15 g). MS (M+H)+ 223.